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Compound of Interest

Compound Name: CCK (26-31) (non-sulfated)

CAS No.: 89911-64-8

Cat. No.: B1496556 Get Quote

Product Focus: CCK 26-31 (Sulfated & Non-Sulfated) Sequence: Ac-Asp-Tyr(±SO₃H)-Met-Gly-

Trp-Met-NH₂ Primary Challenges: Methionine Oxidation, Hydrophobic Aggregation, Sulfate

Hydrolysis (Sulfated form only).

Technical Profile & Solubility Logic
Understanding the chemical behavior of CCK 26-31 is the first step to preventing experimental

failure. This peptide is not inert; it is a reactive sequence that requires specific handling to

maintain bioactivity.
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Parameter Technical Detail Experimental Implication

Hydrophobicity High (Trp, Tyr, 2x Met)

Prone to

-sheet stacking and

precipitation in aqueous

buffers if charge repulsion is

insufficient.

Redox Potential
High Sensitivity (2x Met, 1x

Trp)

Critical Risk: Methionine is

easily oxidized to Met-

Sulfoxide, increasing polarity

but destroying biological

affinity. Avoid old DMSO.

Isoelectric Point (pI) ~3.8 - 4.2 (Acidic)

Solubility is lowest at pH 4.0.

Target pH > 7.0 for optimal

charge repulsion (Asp

deprotonation).

Lability (Sulfated) Tyr-O-Sulfate bond

Acid Labile. Exposure to acidic

conditions (TFA, Acetic Acid,

pH < 5) will hydrolyze the

sulfate group, rendering the

peptide inactive.

Reconstitution Protocol (The "Golden Path")
Objective: Solubilize CCK 26-31 while preventing oxidative aggregation and preserving the

sulfate group (if present).

Step-by-Step Workflow
Equilibration: Allow the lyophilized vial to warm to room temperature (20–25°C) for at least

30 minutes before opening.

Reason: Opening a cold vial causes moisture condensation, which accelerates hydrolysis

and aggregation.
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Pellet Consolidation: Centrifuge the vial at 10,000 x g for 2 minutes.

Reason: Lyophilized powder is electrostatic and may cling to the cap; this ensures full

recovery.

Primary Solubilization (Stock Solution):

For Sulfated CCK 26-31: Add 1% Ammonium Hydroxide (NH₄OH) or PBS (pH 7.4).

Warning:NEVER use TFA or Acetic Acid; it will cleave the sulfate group [1].

For Non-Sulfated CCK 26-31: Sterile Distilled Water or 1% NH₄OH.

Target Concentration: 1–2 mg/mL. Avoid higher concentrations to minimize intermolecular

stacking.

Dissolution Enhancement:

Vortex gently for 10 seconds.

If particles persist, sonicate in an ultrasonic water bath for 15–30 seconds.

Note: Brief sonication breaks non-covalent hydrophobic aggregates without damaging the

peptide bond.

Clarification: Inspect solution against a dark background. It must be optically clear.

Visual Workflow: Reconstitution Decision Tree
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Lyophilized CCK 26-31

Check Form:
Sulfated or Non-Sulfated?

Sulfated Form
(Acid Sensitive) Non-Sulfated Form

Use 1% NH4OH or
PBS (pH 7.4)

CRITICAL: Avoid TFA/Acid
(Prevents Desulfation)

Use Water or
1% NH4OH

Vortex & Sonicate
(15-30s)

Visual Inspection:
Clear Solution?

Proceed to Experiment
(Use within 24h or Freeze)

Yes

Add 10% volume
Acetonitrile (ACN)

No (Cloudy)

Re-sonicate
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Caption: Decision logic for solubilizing CCK 26-31, highlighting the critical avoidance of acid for

the sulfated variant to prevent degradation.

Troubleshooting & FAQs
Q1: My peptide solution turned cloudy after 24 hours at
4°C. Can I still use it?
Status:High Risk. Diagnosis: This indicates amyloid-like aggregation. CCK fragments

containing Trp and Phe/Tyr are known to form

-sheet fibrils over time [2]. Remedy:

Attempt to reverse aggregation by sonicating for 60 seconds.

If cloudiness persists, the aggregates are irreversible fibrils. Discard the solution.

Prevention: Store stock solutions at -80°C immediately after preparation. Do not store at 4°C

for >12 hours.

Q2: Why did the biological activity of my CCK 26-31
drop significantly despite the solution remaining clear?
Status:Chemical Degradation. Diagnosis: Likely Methionine Oxidation. The sequence contains

two Methionine residues.[1] Oxidation converts Met to Met-Sulfoxide, which is more polar

(keeps solution clear) but sterically hinders receptor binding [3]. Root Cause:

Use of old DMSO (which accumulates peroxides).

Exposure to air without degassing buffers. Solution:

Avoid DMSO.[2] Use degassed aqueous buffers (PBS/Water).

If organic solvent is needed, use Acetonitrile (ACN) instead of DMSO.

Add a reducing agent like DTT (if compatible with your assay) or flush vials with

Argon/Nitrogen.
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Q3: Can I use TFA to dissolve the peptide?
Answer:

For Non-Sulfated: Yes, but unnecessary as it is soluble in water.

For Sulfated:ABSOLUTELY NOT. The sulfate ester on Tyrosine is acid-labile. Exposure to

TFA will hydrolyze the sulfate, converting your expensive sulfated CCK into the less active

non-sulfated form within minutes [1]. Always maintain pH

7.0.

Aggregation vs. Oxidation Pathways[1]
The following diagram illustrates the two distinct degradation pathways for CCK 26-31. Users

must distinguish between physical aggregation (cloudiness) and chemical oxidation (loss of

activity).

Chemical Pathway (Invisible Loss)

Physical Pathway (Visible Precipitate)Native CCK 26-31
(Active Monomer)

Met-Sulfoxide Variant
(Inactive / Soluble)

Oxidation (+O)

Soluble Oligomers
(Nucleation)

Hydrophobic
Stacking

Oxidants
(Air, Old DMSO)

High Conc.
(>2mg/mL)

Insoluble Fibrils
(Precipitate)

Irreversible
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Caption: Dual degradation pathways: Methionine oxidation (chemical) leads to inactive soluble

species, while hydrophobic stacking (physical) leads to insoluble fibrils.

Storage & Handling Summary
Condition Recommendation Rationale

Lyophilized Powder -20°C or -80°C

Desiccated storage prevents

hydrolysis. Stable for 1–2

years.

Reconstituted Stock -80°C (Single Aliquots)

Prevents slow aggregation and

oxidation. Avoid freeze-thaw

cycles.

Working Solution Prepare Fresh
CCK fragments degrade

rapidly in dilute solution at RT.

Container Polypropylene (Low-Bind)

Prevents adsorption of the

hydrophobic peptide to tube

walls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1496556#minimizing-peptide-aggregation-in-cck-26-
31-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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